N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C17H14F4N2O2/c18-13-6-4-11(5-7-13)8-9-22-15(24)16(25)23-14-3-1-2-12(10-14)17(19,20)21/h1-7,10H,8-9H2,(H,22,24)(H,23,25)
• InChI Key: RTNIBSRZHFEUEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCCC2=CC=C(C=C2)F)C(F)(F)F
• Molecular Formula: C17H14F4N2O2
• Molecular Weight: 354.30 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide, also known as TFEA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TFEA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 392.4 g/mol.

Mechanism of Action

N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is a small molecule that can interact with various biological targets, including enzymes and receptors. The exact mechanism of action of N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of certain signaling pathways. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been shown to inhibit the activity of the enzyme 12-lipoxygenase, which is involved in the biosynthesis of inflammatory mediators. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been shown to modulate the activity of the peroxisome proliferator-activated receptor (PPAR), which is involved in the regulation of lipid metabolism and inflammation.
Biochemical and Physiological Effects
N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide can inhibit the proliferation of cancer cells and induce apoptosis. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of inflammatory mediators, such as prostaglandins and leukotrienes.
In vivo studies have shown that N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide can modulate lipid metabolism and improve glucose tolerance in animal models of diabetes. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases, such as arthritis and colitis.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is also soluble in organic solvents, which makes it compatible with various analytical methods.
However, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide also has some limitations for lab experiments. It can be toxic at high concentrations, and its effects on biological systems can be complex and difficult to interpret. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide also has limited solubility in aqueous solutions, which can make it challenging to use in certain experiments.

Future Directions

N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has significant potential for future research in various fields. In medicinal chemistry, further studies are needed to investigate the potential therapeutic applications of N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide and its derivatives. In materials science, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide-based polymers have potential applications in various industries, such as aerospace and electronics. In analytical chemistry, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide derivatives have potential applications in the analysis of various compounds, including proteins and nucleic acids.
In conclusion, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide and its derivatives in various fields.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide involves the reaction between 4-fluoroacetophenone and 3-(trifluoromethyl)benzaldehyde in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux for several hours, and the resulting product is purified using column chromatography. The yield of N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide is typically around 60-70%.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and diabetes. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has also been used as a building block for the synthesis of novel compounds with potential therapeutic applications.
In materials science, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been used as a monomer for the synthesis of polymers with unique properties, such as high thermal stability and chemical resistance. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide-based polymers have potential applications in the production of coatings, adhesives, and electronic materials.
In analytical chemistry, N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide has been used as a derivatizing agent for the analysis of various compounds, including amino acids and peptides. N-[2-(4-fluorophenyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide derivatives have been shown to improve the sensitivity and selectivity of analytical methods, such as gas chromatography and mass spectrometry.